Cas no 149589-56-0 ([1,1'-Biphenyl]-4-ol,2',3,4',5,5'-pentachloro-)

[1,1'-Biphenyl]-4-ol,2',3,4',5,5'-pentachloro- structure
149589-56-0 structure
Product Name:[1,1'-Biphenyl]-4-ol,2',3,4',5,5'-pentachloro-
CAS No:149589-56-0
MF:C12H5Cl5O
MW:342.432498693466
CID:202289
PubChem ID:181441
Update Time:2025-04-19

[1,1'-Biphenyl]-4-ol,2',3,4',5,5'-pentachloro- Chemical and Physical Properties

Names and Identifiers

    • [1,1'-Biphenyl]-4-ol,2',3,4',5,5'-pentachloro-
    • 2,6-dichloro-4-(2,4,5-trichlorophenyl)phenol
    • 4-OH-PCB 120
    • 149589-56-0
    • DTXSID90164347
    • NS00077121
    • 4'-Hydroxy-PCB 120
    • (1,1'-Biphenyl)-4-ol, 2',3,4',5,5'-pentachloro-
    • 2',3,4',5,5'-pentachloro-(1,1'-Biphenyl)-4-ol
    • Inchi: 1S/C12H5Cl5O/c13-7-4-9(15)8(14)3-6(7)5-1-10(16)12(18)11(17)2-5/h1-4,18H
    • InChI Key: QUUXIRZLTXYDLY-UHFFFAOYSA-N
    • SMILES: ClC1C=C(C(=CC=1C1C=C(C(=C(C=1)Cl)O)Cl)Cl)Cl

Computed Properties

  • Exact Mass: 339.87855
  • Monoisotopic Mass: 339.878
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 1
  • Complexity: 278
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 6.5
  • Topological Polar Surface Area: 20.2Ų

Experimental Properties

  • Density: 1.608
  • Boiling Point: 392.8°C at 760 mmHg
  • Flash Point: 191.4°C
  • Refractive Index: 1.645
  • PSA: 20.23

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